Cas no 6401-01-0 (Methanesulfonic acid,1,1,1-trifluoro-, 2,2,3,3,4,4,4-heptafluorobutyl ester)

Methanesulfonic acid,1,1,1-trifluoro-, 2,2,3,3,4,4,4-heptafluorobutyl ester structure

6401-01-0 structure

Product Name:Methanesulfonic acid,1,1,1-trifluoro-, 2,2,3,3,4,4,4-heptafluorobutyl ester

CAS No:6401-01-0

MF:C₅H₂F₁₀O₃S

MW:332.116615772247

MDL:MFCD02093339

CID:500682

PubChem ID:2774894

Update Time:2025-04-19

Methanesulfonic acid,1,1,1-trifluoro-, 2,2,3,3,4,4,4-heptafluorobutyl ester Chemical and Physical Properties

Names and Identifiers

- Methanesulfonic acid,1,1,1-trifluoro-, 2,2,3,3,4,4,4-heptafluorobutyl ester
- 1H,1H-HEPTAFLUOROBUTYL TRIFLATE
- 2,2,3,3,4,4,4-Heptafluorobutyl trifluoromethanesulfonate
- 1H,1H-HEPTAFLUOROBUTYLTRIFLATE
- Methanesulfonic acid, trifluoro-, 2,2,3,3,4,4,4-heptafluorobutyl ester
- A834610
- 6401-01-0
- 1H,1H-Heptafluorobutyl trifluoromethanesulfonate
- 2,2,3,3,4,4,4-Heptafluorobutyltrifluoromethane-sulfonate
- AKOS007930420
- NS00111219
- 2,2,3,3,4,4,4-Heptafluorobutyltrifluoromethane sulfonate
- trifluoromethanesulfonic acid 2,2,3,3,4,4,4-heptafluorobutyl ester
- 2,2,3,3,4,4,4-heptakis(fluoranyl)butyl tris(fluoranyl)methanesulfonate
- DTXSID70379255
- FT-0676107
- SCHEMBL2434048
- MFCD02093339
- MDL： MFCD02093339
- Inchi： 1S/C5H2F10O3S/c6-2(7,3(8,9)4(10,11)12)1-18-19(16,17)5(13,14)15/h1H2
- InChI Key： NFLLLSBGBGDVEO-UHFFFAOYSA-N
- SMILES： S(C(F)(F)F)(=O)(=O)OCC(C(C(F)(F)F)(F)F)(F)F

Computed Properties

Exact Mass: 331.95600
Monoisotopic Mass: 331.95649672g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 19
Rotatable Bond Count: 6
Complexity: 412
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3.3
Topological Polar Surface Area: 51.8Å²

Experimental Properties

Boiling Point: 118-120/732mm
Refractive Index: 1.302
PSA: 51.75000
LogP: 3.76630

Methanesulfonic acid,1,1,1-trifluoro-, 2,2,3,3,4,4,4-heptafluorobutyl ester Security Information

Hazard Statement： Corrosive/Toxic
Hazardous Material Identification：
HazardClass：TOXIC, CORROSIVE

Methanesulfonic acid,1,1,1-trifluoro-, 2,2,3,3,4,4,4-heptafluorobutyl ester Customs Data

HS CODE：2905590090
Customs Data：

China Customs Code:
2905590090

Overview:

2905590090 Halogenation of other acyclic alcohols\Sulfonated and other derivatives.Regulatory conditions:nothing.VAT:17.0%.Tax refund rate:9.0%.MFN tariff:5.5%.general tariff:30.0%

Declaration elements:

Product Name, component content, use to, packing

Summary:

2905590090 other halogenated, sulphonated, nitrated or nitrosated derivatives of acyclic alcohols.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:5.5%.General tariff:30.0%

Methanesulfonic acid,1,1,1-trifluoro-, 2,2,3,3,4,4,4-heptafluorobutyl ester Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Apollo Scientific	PC7987-1g	1H,1H-Heptafluorobutyl trifluoromethanesulphonate	6401-01-0	97%	1g	£42.00	2024-08-03
Apollo Scientific	PC7987-5g	1H,1H-Heptafluorobutyl trifluoromethanesulphonate	6401-01-0	97%	5g	£96.00	2024-08-03
abcr	AB147874-1 g	2,2,3,3,4,4,4-Heptafluorobutyl trifluoromethanesulfonate, 97%; .	6401-01-0	97%	1 g	€84.50	2023-07-20
abcr	AB147874-5 g	2,2,3,3,4,4,4-Heptafluorobutyl trifluoromethanesulfonate, 97%; .	6401-01-0	97%	5 g	€237.50	2023-07-20
SHENG KE LU SI SHENG WU JI SHU	sc-259018-5 g	1H,1H-Heptafluorobutyl triflate,	6401-01-0		5g	￥1,609.00	2023-07-11
SHENG KE LU SI SHENG WU JI SHU	sc-259018-5g	1H,1H-Heptafluorobutyl triflate,	6401-01-0		5g	￥1609.00	2023-09-05
abcr	AB147874-25 g	2,2,3,3,4,4,4-Heptafluorobutyl trifluoromethanesulfonate, 97%; .	6401-01-0	97%	25 g	€645.50	2023-07-20
abcr	AB147874-1g	2,2,3,3,4,4,4-Heptafluorobutyl trifluoromethanesulfonate, 97%; .	6401-01-0	97%	1g	€82.80	2024-06-10
abcr	AB147874-5g	2,2,3,3,4,4,4-Heptafluorobutyl trifluoromethanesulfonate, 97%; .	6401-01-0	97%	5g	€220.90	2025-04-17
abcr	AB147874-25g	2,2,3,3,4,4,4-Heptafluorobutyl trifluoromethanesulfonate, 97%; .	6401-01-0	97%	25g	€733.20	2025-04-17

Methanesulfonic acid,1,1,1-trifluoro-, 2,2,3,3,4,4,4-heptafluorobutyl ester Suppliers

Amadis Chemical Company Limited

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Audited Supplier

(CAS:6401-01-0)Methanesulfonic acid,1,1,1-trifluoro-, 2,2,3,3,4,4,4-heptafluorobutyl ester

Order Number:A1169710

Stock Status:in Stock

Quantity:5g/25g/100g

Purity:99%

Pricing Information Last Updated:Friday, 30 August 2024 01:15

Price ($):312.0/932.0/3260.0

Email:sales@amadischem.com

Product Official Link

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